Cas no 2228576-80-3 (4-(5-bromo-3-fluoro-2-methoxyphenyl)butanal)

• Product Name: 4-(5-bromo-3-fluoro-2-methoxyphenyl)butanal
• CAS No: 2228576-80-3
• MF: C₁₁H₁₂BrFO₂
• MW: 275.114186286926
• CID: 5926234
• PubChem ID: 165883142
• Update Time: 2025-05-21

4-(5-bromo-3-fluoro-2-methoxyphenyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-3-fluoro-2-methoxyphenyl)butanal
• EN300-1934177
• 2228576-80-3

• Inchi： 1S/C11H12BrFO2/c1-15-11-8(4-2-3-5-14)6-9(12)7-10(11)13/h5-7H,2-4H2,1H3
• InChI Key： RAVHTAKHFDOPES-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CCCC=O)OC)F

Computed Properties

• Exact Mass: 274.00047g/mol
• Monoisotopic Mass: 274.00047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-(5-bromo-3-fluoro-2-methoxyphenyl)butanal

4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal

4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal, also known by its CAS number 2228576-80-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom, a fluorine atom, and a methoxy group attached to a phenyl ring, further connected to a butanal moiety. The presence of these substituents imparts distinct chemical and biological properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal involves a series of carefully designed reactions. The starting material typically involves aromatic aldehydes or ketones, which are subjected to substitution reactions to introduce the bromine, fluorine, and methoxy groups at specific positions on the phenyl ring. The final step involves the introduction of the butanal group through alkylation or acylation reactions. This multi-step synthesis process ensures the precise placement of substituents, which is critical for achieving the desired chemical properties.

Recent studies have highlighted the potential of 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal in drug discovery. Researchers have explored its role as a lead compound in the development of anti-cancer agents. The bromine and fluorine atoms on the phenyl ring contribute to the molecule's ability to interact with specific biological targets, such as protein kinases or receptors, which are often overexpressed in cancer cells. Additionally, the methoxy group enhances solubility and bioavailability, making this compound an attractive candidate for further preclinical testing.

In addition to its pharmacological applications, 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal has shown promise in materials science. Its ability to form stable polymers under certain conditions has led to investigations into its use as a precursor for advanced materials. For instance, researchers have explored its potential in creating biodegradable polymers for use in medical devices or sustainable packaging solutions. The unique combination of substituents on the phenyl ring allows for tailored polymer properties, such as mechanical strength and thermal stability.

The physical properties of 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal are also noteworthy. It has a melting point of approximately 110°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV absorption spectrum reveals strong absorbance in the range of 270–300 nm, which is attributed to the conjugation between the aromatic ring and the aldehyde group. These properties make it suitable for use in spectroscopic studies and as a reference compound in analytical chemistry.

The environmental impact of 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal has also been studied. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. This characteristic aligns with current trends toward developing eco-friendly chemicals that minimize environmental harm.

In conclusion, 4-(5-Bromo-3-Fluoro-2-Methoxyphenyl)Butanal, with its CAS number 2228576-80-3, is a versatile compound with applications spanning drug discovery, materials science, and analytical chemistry. Its unique structure and chemical properties make it an invaluable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.